Cas no 852808-01-6 (N6-(2-Chloro-6-methyl-4-pyrimidinyl)-2-methyl-4,6-quinolinediamine)

• Product Name: N6-(2-Chloro-6-methyl-4-pyrimidinyl)-2-methyl-4,6-quinolinediamine
• CAS No: 852808-01-6
• MF: C₁₅H₁₄ClN₅
• MW: 299.758161067963
• CID: 3306514
• PubChem ID: 57636160
• Update Time: 2025-04-21

N6-(2-Chloro-6-methyl-4-pyrimidinyl)-2-methyl-4,6-quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 4,6-QUINOLINEDIAMINE, N6-(2-CHLORO-6-METHYL-4-PYRIMIDINYL)-2-METHYL-
• N6-(2-Chloro-6-methylpyrimidin-4-yl)-2-methylquinoline-4,6-diamine
• starbld0038975
• 852808-01-6
• N6-(2-Chloro-6-methyl-4-pyrimidinyl)-2-methyl-4,6-quinolinediamine
• N~6~-(2-chloro-6-methylpyrimidin-4-yl)-2-methylquinoline-4,6-diamine
• N~6~~(2-chloro-6-methylpyrimidin-4-yl)-2-methylquinoline-4,6-diamine
• SCHEMBL13039513
• LERMBBQRLSLHII-UHFFFAOYSA-N

• Inchi： 1S/C15H14ClN5/c1-8-5-12(17)11-7-10(3-4-13(11)18-8)20-14-6-9(2)19-15(16)21-14/h3-7H,1-2H3,(H2,17,18)(H,19,20,21)
• InChI Key： LERMBBQRLSLHII-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)NC1C=CC2C(=C(C=C(C)N=2)N)C=1

Computed Properties

• Exact Mass: 299.0937732Da
• Monoisotopic Mass: 299.0937732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.7Ų

N6-(2-Chloro-6-methyl-4-pyrimidinyl)-2-methyl-4,6-quinolinediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)